Cas no 1443980-00-4 (1-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;hydroiodide)

• Product Name: 1-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;hydroiodide
• CAS No: 1443980-00-4
• MF: C₁₀H₂₀IN₃O₂
• MW: 341.1891746521
• CID: 5150962
• Update Time: 2026-03-03

1-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;hydroiodide Chemical and Physical Properties

Names and Identifiers

• Guanadrel Hydroiodide
• 1-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;hydroiodide

• Inchi： 1S/C10H19N3O2.HI/c11-9(12)13-6-8-7-14-10(15-8)4-2-1-3-5-10;/h8H,1-7H2,(H4,11,12,13);1H
• InChI Key： UJFWFEOFSBQPSR-UHFFFAOYSA-N
• SMILES： C(C1COC2(CCCCC2)O1)NC(N)=N.I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;hydroiodide

Introduction to 1-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;hydroiodide (CAS No. 1443980-00-4)

1-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;hydroiodide, identified by its CAS number 1443980-00-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various biochemical applications. The presence of the guanidine moiety and the spirocyclic dioxaspiro[4.5]decane backbone imparts distinct chemical characteristics that are being explored for their potential in drug design and therapeutic interventions.

The spirocyclic dioxaspiro[4.5]decane moiety is a key structural feature of this compound, contributing to its stability and reactivity in various biochemical environments. This spirocyclic structure is known for its ability to undergo conformational changes, which can influence the compound's interactions with biological targets. The guanidine group, on the other hand, is a well-known pharmacophore that is frequently incorporated into medicinal chemistry due to its ability to form hydrogen bonds and participate in metal coordination, making it highly relevant for drug development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The hydroiodide salt form of this compound enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies. Researchers have been investigating its potential as an intermediate in the synthesis of more complex molecules or as a standalone agent with therapeutic properties.

One of the most compelling aspects of 1-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;hydroiodide is its versatility in chemical modifications. The spirocyclic core provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, researchers have explored derivatives of this molecule that exhibit enhanced binding affinity to certain enzymes or receptors, which could lead to more effective drug candidates.

Recent studies have begun to uncover the mechanistic insights into how this compound interacts with biological systems. The guanidine moiety has been shown to interfere with key enzymatic pathways by acting as a competitive inhibitor or by modulating metal ion homeostasis. These findings suggest that the compound may have therapeutic potential in conditions where such pathways are dysregulated. Additionally, the spirocyclic structure has been found to influence cell signaling pathways, particularly those involved in apoptosis and cell proliferation.

The synthesis of 1-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;hydroiodide presents both challenges and opportunities for synthetic chemists. The spirocyclic dioxaspiro[4.5]decane core requires precise stereocontrol during its construction, necessitating advanced synthetic methodologies such as transition metal-catalyzed reactions or organometallic chemistry. Despite these challenges, recent advancements in synthetic techniques have made it possible to produce this compound with high yield and purity, facilitating further research into its applications.

In conclusion, 1-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;hydroiodide (CAS No. 1443980-00-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its ability to modulate biological pathways, make it an attractive candidate for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutics.